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Compound of Interest

Compound Name: Methyl phenylpropiolate

L Get Quote

Cat. No.: B1582923

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and a detailed
experimental protocol for the synthesis of methyl phenylpropiolate. This compound is a
valuable intermediate in organic synthesis, utilized in the creation of a variety of more complex
molecules.

Core Properties of Methyl Phenylpropiolate

Methyl phenylpropiolate is an organic compound with the chemical formula C10H802.[1] It is
also known as methyl 3-phenyl-2-propynoate. Below is a summary of its key quantitative data.

Property

Value

Molecular Formula

C10H802[1]

Molecular Weight 160.17 g/mol [1][2]

CAS Number 4891-38-7

Appearance Colorless to pale yellow liquid
Boiling Point 109-112 °C at 2 mmHg[2]
Density 1.086 g/mL at 25 °C
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Synthesis of Methyl Phenylpropiolate via Fischer-
Speier Esterification

A common and effective method for the synthesis of methyl phenylpropiolate is the Fischer-
Speier esterification of phenylpropiolic acid with methanol, utilizing a strong acid as a catalyst.
This reaction is a classic example of nucleophilic acyl substitution.

Experimental Protocol

Materials:

¢ Phenylpropiolic acid

e Methanol (anhydrous)

o Concentrated sulfuric acid (H2SOa)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCO3)
o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux
condenser, dissolve phenylpropiolic acid in an excess of anhydrous methanol.

o Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to
the stirring solution.

¢ Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours,
monitoring the reaction progress by thin-layer chromatography (TLC).

o Work-up:
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[e]

After the reaction is complete, allow the mixture to cool to room temperature.

o

Remove the excess methanol under reduced pressure using a rotary evaporator.

[¢]

Dissolve the residue in dichloromethane and transfer it to a separatory funnel.

[¢]

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and finally with saturated sodium chloride solution.

» Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, and then
filter to remove the drying agent.

 Purification: Remove the dichloromethane solvent by rotary evaporation. The resulting crude
product can be further purified by vacuum distillation to yield pure methyl phenylpropiolate.

Experimental Workflow: Synthesis and Purification

The following diagram illustrates the key stages in the synthesis and purification of methyl
phenylpropiolate.
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Caption: Workflow for the synthesis and purification of methyl phenylpropiolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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